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Compound of Interest

Compound Name: 3,4,5-Triacetoxybenzoic acid

Cat. No.: B1295088

The following table summarizes the half-maximal inhibitory concentration (IC50) values for
various benzoic acid derivatives against a range of cancer cell lines. The IC50 value represents

the concentration of a compound required to inhibit the growth of 50% of the cell population
and is a standard measure of cytotoxicity.
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Benzoic
. Cancer Cell Cancer Exposure o
Acid ) IC50 Value ] Citation
L Line Type Time
Derivative
) ) Hepatocellula 22.1+1.4
Gallic Acid SMMC-7721 ) 48 h [1]
r Carcinoma pg/mL
Hepatocellula 285+ 1.6
HepG2 ) 48 h [1]
r Carcinoma pg/mL
Lymphoblasti
Jurkat (C121) _ 60.3+16puM 24h [2]
¢ Leukemia
Lymphoblasti
Jurkat (C121) ) 509+15uM 48h [2]
¢ Leukemia
Lymphoblasti
Jurkat (C121) . 309+28puM 72h [2]
¢ Leukemia
Breast
MDA-MB-231 ~50 uM 48 h [3]
Cancer
A375 Melanoma 50 pg/mi 24 h [4]
Breast
MDA-MB-231 25 pg/ml 24 h [4]
Cancer
Vanillic Acid LN229 Glioblastoma  ~98 uM 48 h [5]
o ) Gastric
Syringic Acid AGS ~30 pg/mL 24 h [6]
Cancer
K562 Leukemia 96.92 pg/mL 24 h [7]
Oral
Squamous
SCC131 25 uM 24 h [8]
Cell
Carcinoma
Protocatechui N
) A549 Lung Cancer 2-8 uM Not Specified  [9]
¢ Acid
Calu-6 Lung Cancer 2-8 uM Not Specified  [9]
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H3255 Lung Cancer 2-8 uM Not Specified  [9]
o ] Breast »
Salicylic Acid Hs578T 4.28 mM Not Specified  [10]
Cancer
Breast N
MCF-7 2.54 mM Not Specified  [10]
Cancer
Breast N
MDA-MB-231 3.65 mM Not Specified  [10]
Cancer
Breast »
T-47D 3.82 mM Not Specified  [10]
Cancer
A549 Lung Cancer 6.0 mM Not Specified  [10]
Colorectal
CaCo-2 Adenocarcino  ~5-7 mM 24 h [11]
ma
. Ovarian B
Aspirin A2780 1.27 mM Not Specified  [10]
Cancer
Ovarian N
Caov-3 2.05 mM Not Specified  [10]
Cancer
Ovarian »
SK-OV-3 1.54 mM Not Specified  [10]
Cancer
o Prostate 11.7-41.8 »
Diflunisal PC-3 Not Specified  [10]
Cancer UM

Experimental Protocols

Detailed methodologies for the key cytotoxicity experiments cited in this guide are provided

below.

Experimental Workflow for In Vitro Cytotoxicity Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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